Cas no 11032-79-4 (α-Bungarotoxin)

α-Bungarotoxin Properties

Names and Identifiers

• alpha-Bungarotoxin
• A-BUNGAROTOXIN, WHITE LYOPHILIZATED POWDER
• α-Bungarotoxin
• α-Bungotoxin
• α-BuTX
• ALPHA-BGT
• ALPHA-BUTX
• A-BUNGAROTOXIN
• M.W. 7984.14 C338H529N97O105S11
• BUNGARUS MULTICINCTUS TOXIN, ALPHA
• A-BUNGAROTOXIN FROM THE VENOM OF THE
• ALPHA-BUNGAROTOXIN, BUNGARUS MULTICINCTUS
• H-ILE-VAL-CYS-HIS-THR-THR-ALA-THR-SER-PRO-ILE-SER-ALA-VAL-THR-CYS-PRO-PRO-GLY-GLU-ASN-LEU-CYS-TYR-ARG-LYS-MET-TRP-CYS-ASP-ALA-PHE-CYS-SER-SER-ARG-GLY-LYS-VAL-VAL-GLU-LEU-GLY-CYS-ALA-ALA-THR-CYS-PRO-SER-LYS-LYS-PRO-TYR-GLU-GLU-VAL-THR-CYS-CYS-SER-THR-ASP-LYS-CYS-ASN-PRO-HIS-PRO-LYS-GLN-ARG-PRO-GLY-OH
• 2-[(12-Hydroxy-1,3,11,24,31,41,44-heptamethyl-39-oxo-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-14-yl)methyl]prop-2-enal
• 11032-79-4
• CID 2432
• +Expand

• InChIKey： LYTCVQQGCSNFJU-LKGYBJPKSA-N
• Inchi： InChI=1S/C50H70O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,24,26,28-42,44-45,52H,1,11-15,17-23H2,2-8H3/b10-9-/t26-,28+,29-,30+,31+,32+,33+,34-,35+,36-,37+,38-,39+,40-,41-,42-,44-,45-,46+,47-,48+,49+,50+/m1/s1
• SMILES： O=CC(C[C@H]1C[C@H](O)[C@@]2(O[C@@H]3C[C@@H]4O[C@@H]5C[C@@]6(O[C@@]7(CC[C@@H]8O[C@@H]9C[C@]%10(C)O[C@@H]%11C(C)=CC(=O)O[C@H]%11C[C@H]%10O[C@H]9C[C@@H](C)[C@H]8O[C@H]7C[C@H]6O[C@@]5(C)CC=C[C@H]4O[C@H]3C[C@H]2O1)C)C)C)=C |c:59,&1:4,6,8,10,12,14,16,18,21,23,25,28,35,37,39,41,43,45,47,49,54,56,58|

Computed Properties

• Exact Mass: 894.47655690g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 3
• Monoisotopic Mass: 894.47655690g/mol
• Heavy Atom Count: 64
• Complexity: 1940
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 23
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Color/Form: Lyophilized powder. A neurotoxin obtained from snake venom, a polypeptide consisting of 74 amino acid residues
• Solubility: Not determined.